1-Ethynylisoquinoline
Overview
Description
Scientific Research Applications
Ethynylation in Organic Synthesis
Research by Samzadeh‐Kermani (2017) demonstrated a simple method for the ethynylation of isoquinolines and quinolines, which could be directly relevant to the modification and synthesis of 1-Ethynylisoquinoline. This process involves the reaction of an alkynoic ester and the N-heterocycle with calcium carbide, suggesting that 1-Ethynylisoquinoline could serve as a precursor or intermediate in synthesizing more complex molecules, potentially for pharmacological applications (Samzadeh‐Kermani, 2017).
Electrogenerated Chemiluminescence (ECL) Studies
Elangovan et al. (2004) explored the electrogenerated chemiluminescence of donor-substituted phenylquinolinylethynes and phenylisoquinolinylethynes. Their study on the effects of positional isomerism on photophysical properties, with a focus on ECL, suggests the potential of 1-Ethynylisoquinoline derivatives in analytical chemistry, especially in the development of ECL-based sensors and assays (Elangovan et al., 2004).
Marine Natural Products and Drug Development
Research on the marine invertebrate microbial consortium producing the chemotherapeutic natural product ET-743 (Yondelis) showcases the importance of marine-derived tetrahydroisoquinoline compounds in drug discovery. Rath et al. (2011) used a meta-omic approach to identify the biosynthetic pathway of ET-743, a process that could potentially be applied to similar compounds like 1-Ethynylisoquinoline for understanding their biosynthesis and exploring their therapeutic potential (Rath et al., 2011).
Anticancer Properties and Mechanisms
Monk et al. (2012) discussed Trabectedin (ET-743, Yondelis®), a tetrahydroisoquinoline alkaloid with a unique mechanism of action, highlighting the therapeutic applications of isoquinoline derivatives in cancer treatment. This research underscores the potential of structurally related compounds, such as 1-Ethynylisoquinoline, in contributing to the development of new anticancer drugs (Monk et al., 2012).
properties
IUPAC Name |
1-ethynylisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N/c1-2-11-10-6-4-3-5-9(10)7-8-12-11/h1,3-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRWXSTUHSTRHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=NC=CC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00517608 |
Source
|
| Record name | 1-Ethynylisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00517608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethynylisoquinoline | |
CAS RN |
86520-96-9 |
Source
|
| Record name | 1-Ethynylisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00517608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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